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Compound of Interest

Compound Name: BIA 10-2474

Cat. No.: B606104 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BIA 10-2474 is an experimental, long-acting, and irreversible inhibitor of Fatty Acid Amide

Hydrolase (FAAH).[1][2] FAAH is the primary enzyme responsible for the degradation of the

endocannabinoid anandamide and other related fatty acid amides.[1][2] By inhibiting FAAH,

BIA 10-2474 increases the levels of these endogenous signaling lipids, which are involved in

pain, inflammation, and mood regulation.[2] However, a Phase I clinical trial of BIA 10-2474
resulted in severe neurological adverse events, including one fatality. Subsequent research has

suggested that off-target activities of BIA 10-2474, particularly the inhibition of other serine

hydrolases, may have contributed to its toxicity.[1][3]

These application notes provide detailed protocols for in vitro assays to characterize the on-

target and off-target activities of BIA 10-2474, as well as to assess its potential for neuronal

cytotoxicity.

Data Presentation
On-Target and Off-Target Activity of BIA 10-2474
The following table summarizes the in vitro inhibitory potency of BIA 10-2474 against its

primary target, FAAH, and several identified off-target serine hydrolases. This data is critical for

understanding the selectivity profile of the compound.
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Target Enzyme Assay Type
Cell
Line/System

IC50 (µM) Reference

FAAH
Substrate

Hydrolysis

Human FAAH in

HEK293T cell

lysates

≥ 1 [4]

FAAH
Competitive

ABPP

Human FAAH in

intact HEK293T

cells

0.049 [4]

FAAH2
Competitive

ABPP

Human FAAH2 in

intact HEK293T

cells

0.40 [4]

ABHD6
Competitive

ABPP

Human ABHD6

in intact

HEK293T cells

0.081 [4]

CES1 MS-based ABPP SW620 cells > 10 [4]

CES2
Competitive

ABPP

Human CES2 in

intact HEK293T

cells

2.0 [4]

PNPLA6
Competitive

ABPP

Human PNPLA6

in intact

HEK293T cells

11 [4]

ABPP: Activity-Based Protein Profiling; IC50: Half-maximal inhibitory concentration.

Signaling Pathway and Experimental Workflows
FAAH Signaling Pathway and Inhibition by BIA 10-2474

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.researchgate.net/publication/317492891_Activity-based_protein_profiling_reveals_off-target_proteins_of_the_FAAH_inhibitor_BIA_10-2474
https://www.researchgate.net/publication/317492891_Activity-based_protein_profiling_reveals_off-target_proteins_of_the_FAAH_inhibitor_BIA_10-2474
https://www.researchgate.net/publication/317492891_Activity-based_protein_profiling_reveals_off-target_proteins_of_the_FAAH_inhibitor_BIA_10-2474
https://www.researchgate.net/publication/317492891_Activity-based_protein_profiling_reveals_off-target_proteins_of_the_FAAH_inhibitor_BIA_10-2474
https://www.researchgate.net/publication/317492891_Activity-based_protein_profiling_reveals_off-target_proteins_of_the_FAAH_inhibitor_BIA_10-2474
https://www.researchgate.net/publication/317492891_Activity-based_protein_profiling_reveals_off-target_proteins_of_the_FAAH_inhibitor_BIA_10-2474
https://www.researchgate.net/publication/317492891_Activity-based_protein_profiling_reveals_off-target_proteins_of_the_FAAH_inhibitor_BIA_10-2474
https://www.benchchem.com/product/b606104?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cellular Membrane

Extracellular Space

Intracellular Space

Anandamide (AEA)

FAAHSubstrate

CB1 Receptor

Activation

Arachidonic AcidHydrolysis

Ethanolamine

Downstream Signaling
(e.g., Pain Relief, Anti-inflammation)

Anandamide Uptake

BIA 10-2474 Irreversible Inhibition

Click to download full resolution via product page

FAAH signaling pathway and its inhibition by BIA 10-2474.

Experimental Workflow: In Vitro Enzyme Inhibition
Assay
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Prepare Reagents
(Enzyme, Substrate, Buffer, BIA 10-2474)

Add Enzyme, Buffer, and varying concentrations of BIA 10-2474 to microplate wells

Pre-incubate to allow inhibitor binding

Initiate reaction by adding substrate

Incubate at controlled temperature

Measure signal (e.g., fluorescence) over time

Data Analysis
(Calculate reaction rates, determine IC50)

Click to download full resolution via product page

General workflow for an in vitro enzyme inhibition assay.

Logic Diagram: Off-Target Identification Workflow
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Hypothesis:
BIA 10-2474 inhibits other serine hydrolases

Competitive Activity-Based Protein Profiling (ABPP)

Treat proteome with BIA 10-2474

Label with broad-spectrum serine hydrolase probe (e.g., FP-Rhodamine)

Analyze by SDS-PAGE and in-gel fluorescence scanning

Identify proteins with reduced probe labeling in the presence of BIA 10-2474

Mass Spectrometry for protein identification

Validation of off-targets with individual enzyme assays

Conclusion:
Identification of specific off-target enzymes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b606104#bia-10-2474-in-vitro-assay-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b606104?utm_src=pdf-custom-synthesis
https://www.tandfonline.com/doi/full/10.1080/14789450.2020.1873134
https://en.wikipedia.org/wiki/BIA_10-2474
https://pmc.ncbi.nlm.nih.gov/articles/PMC5641481/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5641481/
https://www.researchgate.net/publication/317492891_Activity-based_protein_profiling_reveals_off-target_proteins_of_the_FAAH_inhibitor_BIA_10-2474
https://www.benchchem.com/product/b606104#bia-10-2474-in-vitro-assay-protocol
https://www.benchchem.com/product/b606104#bia-10-2474-in-vitro-assay-protocol
https://www.benchchem.com/product/b606104#bia-10-2474-in-vitro-assay-protocol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b606104?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

